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Compound of Interest

N4-Cyclopentylpyridine-3,4-
Compound Name:
diamine

cat. No.: B11775322

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds like N4-Cyclopentylpyridine-3,4-diamine are
paramount for ensuring laboratory safety and environmental protection. While a specific Safety
Data Sheet (SDS) for N4-Cyclopentylpyridine-3,4-diamine (CAS No. 380605-49-2) is not
readily available, this guide provides a comprehensive disposal procedure based on the known
hazards of related aminopyridine and pyridine compounds.

Important Note: This information is intended as a guide and should be supplemented by a
formal hazard assessment by trained personnel. Always consult with your institution's
Environmental Health and Safety (EHS) department and a licensed chemical waste disposal
company to ensure full compliance with all local, state, and federal regulations.

Compound Data Overview

Due to the absence of a specific SDS, a complete hazard profile for N4-Cyclopentylpyridine-
3,4-diamine is not available. The following table summarizes known information and highlights
data that should be determined through institutional safety assessments.
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Property Data

Chemical Name N4-Cyclopentylpyridine-3,4-diamine
CAS Number 380605-49-2[1][2]

Molecular Formula C10H15N3

Based on related aminopyridines, it may be
toxic if swallowed, in contact with skin, or

Assumed Hazards inhaled. It may also cause skin and eye
irritation. Pyridine compounds can be harmful to
aquatic life.[3][4]

o Strong oxidizing agents, strong acids, acid
Known Incompatibilities ] ) )
chlorides, and acid anhydrides.[3][5]

Chemical safety goggles, butyl rubber gloves, a
) ) fully-buttoned lab coat, and potentially
Personal Protective Equipment (PPE) ) ] ) )
respiratory protection depending on the handling

procedure.[6]

Treat as hazardous waste. Do not dispose of
) ) down the drain.[5][7] Incineration by a licensed
Disposal Recommendation o o
facility is a common method for pyridine-based

waste.[8]

Experimental Protocol for Proper Disposal

This step-by-step guide outlines the recommended procedure for the safe disposal of N4-
Cyclopentylpyridine-3,4-diamine waste.

1. Waste ldentification and Hazard Assessment:
o Assume the waste is hazardous due to its chemical structure (a substituted aminopyridine).

o Consult your institution's chemical safety plan and EHS department to classify the waste
according to local and federal regulations (e.g., EPA hazardous waste codes).

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing appropriate PPE, including:

o Chemical-resistant gloves (butyl rubber is often recommended for pyridine-based
compounds).[6]

o Chemical safety goggles or a face shield.
o Alab coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or vapors.[6][7]

. Waste Collection and Segregation:

Collect waste N4-Cyclopentylpyridine-3,4-diamine, including any contaminated materials
(e.g., absorbent pads from a spill, contaminated labware), in a designated and compatible
waste container.[6][9]

The container should be made of a material compatible with pyridine compounds, such as
glass or high-density polyethylene, and have a secure, airtight lid.[6][7]

Do not mix this waste with other incompatible waste streams, such as strong acids or
oxidizers.[6]

. Labeling the Waste Container:
Immediately label the waste container with a "Hazardous Waste" label.

The label must include:

[¢]

The full chemical name: "N4-Cyclopentylpyridine-3,4-diamine".

The CAS number: "380605-49-2".

[e]

[e]

The specific hazard characteristics (e.g., "Toxic," "Irritant™).

o

The date the waste was first added to the container.
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o The name of the principal investigator or laboratory contact.
5. Temporary Storage:

» Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e The storage area should be cool, dry, well-ventilated, and away from sources of ignition.[6][7]

o Ensure the storage location is secure and clearly marked as a hazardous waste storage
area.

6. Arranging for Final Disposal:

e Once the container is full or is no longer being used, arrange for its collection by your
institution's EHS department or a licensed hazardous waste disposal company.

o Complete any required waste pickup forms, providing accurate information about the
container's contents.

» Never attempt to treat or neutralize the chemical waste yourself unless it is a specifically
approved and documented laboratory procedure.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of N4-
Cyclopentylpyridine-3,4-diamine.
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Caption: Disposal workflow for N4-Cyclopentylpyridine-3,4-diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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